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Compound of Interest

Compound Name: Phenylcyclohexane

Cat. No.: B048628

Proper disposal of phenylcyclohexane is critical for ensuring laboratory safety and
environmental protection. Due to its hazardous properties, including being a combustible liquid,
a skin and eye irritant, and highly toxic to aquatic life, it must be managed as hazardous waste
in accordance with institutional and regulatory standards.[1][2] Adherence to the following
procedures is essential for researchers, scientists, and drug development professionals.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).

o Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[3]
» Hand Protection: Use chemically resistant protective gloves.
o Skin and Body Protection: Wear a lab coat or long-sleeved clothing.[3]

Handle phenylcyclohexane in a well-ventilated area, such as a chemical fume hood, and
keep it away from heat, sparks, open flames, and hot surfaces.

Phenylcyclohexane Hazard Summary

The following table summarizes key quantitative and hazard data for phenylcyclohexane.
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Property Value Reference
CAS Number 827-52-1 [1]
Molecular Formula Ci2H1e

Boiling Point 240 °C (464 °F) [1]

Flash Point 81 °C (177.8 °F) [1]

Density 0.95 g/cm3 at 20 °C [1]

H227: Combustible liquidH315:
Causes skin irritationH319:
Causes serious eye

GHS Hazard Statements o ) [1]
irritationH410: Very toxic to
aquatic life with long lasting

effects

Oral Acute Toxicity (LD50) 500 mg/kg (ATE) [1]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the safe disposal of
phenylcyclohexane waste.

Step 1: Waste Segregation
o Phenylcyclohexane waste must be collected separately from other waste streams.

» Do not mix it with incompatible chemicals.[4] As a best practice, nhon-halogenated organic
solvents like phenylcyclohexane should be collected in a dedicated waste container,
separate from halogenated solvents.[4]

Step 2: Container Selection and Labeling

o Use a chemically compatible container, preferably plastic or the original container, that is in
good condition with no leaks or cracks.[5][6]
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e The container must have a secure, leak-proof closure and be kept closed except when
adding waste.[6][7]

o Affix a "Hazardous Waste" label to the container.[6][8]

o Clearly list all contents, including "Phenylcyclohexane,” and their approximate percentages
on the label.[8]

Step 3: Waste Accumulation and Storage

o Store the waste container in a designated Satellite Accumulation Area (SAA), which must be
at or near the point of generation.[5][7]

e The SAA should be a well-ventilated area.[3]
o Ensure secondary containment is used to capture any potential leaks or spills.[7]
Step 4: Arranging for Professional Disposal

e Once the container is full or waste is no longer being generated, contact your institution's
Environmental Health & Safety (EH&S) department to schedule a waste pickup.[5][8]

e Do not pour phenylcyclohexane down the drain or dispose of it in regular trash.[1][5]
Disposal must be handled by an approved waste disposal plant.

Step 5: Spill Management
 In case of a small spill, ensure adequate ventilation and keep sources of ignition away.

o Absorb the spill with an inert, non-combustible material such as sand, diatomite, or a
universal binder.[1]

e Collect the absorbed material and contaminated items into a suitable, sealed container for
disposal as hazardous waste, following the steps above.[1]

Step 6: Empty Container Disposal

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://m.youtube.com/watch?v=cCFzsWtvp6U
https://www.benchchem.com/product/b048628?utm_src=pdf-body
https://m.youtube.com/watch?v=cCFzsWtvp6U
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.fishersci.co.uk/store/msds?partNumber=11460093&countryCode=GB&language=en
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://m.youtube.com/watch?v=cCFzsWtvp6U
https://www.benchchem.com/product/b048628?utm_src=pdf-body
https://www.agilent.com/cs/library/msds/WRK-104J_NAEnglish.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.agilent.com/cs/library/msds/WRK-104J_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/WRK-104J_NAEnglish.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» A container that held phenylcyclohexane is not considered empty until it has been properly
decontaminated.[4]

 Triple-rinse the empty container with a suitable solvent (e.g., acetone or ethanol) that can
dissolve phenylcyclohexane.[6][9]

o Crucially, collect all rinsate as hazardous waste and add it to your non-halogenated solvent
waste stream.[6][9]

« After triple-rinsing, remove or deface the original label, and the container may then be
disposed of in the regular trash or recycled according to institutional policy.[4][6]

Disposal Workflow Diagram

The following diagram illustrates the logical steps and decision points for the proper disposal of
phenylcyclohexane waste in a laboratory setting.
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Caption: Workflow for the safe collection, storage, and disposal of phenylcyclohexane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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